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Compound of Interest

Compound Name:
3-(2-(3-Methoxy-3-

oxopropoxy)ethoxy)propanoic acid

Cat. No.: B8053222

Get Quote

Application Note: Heterobifunctional PEG2
Spacer Strategies in ADC Design
Introduction
The development of homogenous Antibody-Drug Conjugates (ADCs) requires precise linker

technologies that balance solubility, stability, and release kinetics.[1][2][3][4] 3-(2-(3-Methoxy-
3-oxopropoxy)ethoxy)propanoic acid represents a class of discrete PEG (dPEG®) linkers.

Unlike polydisperse PEGs, this molecule offers a defined molecular weight and structure,

eliminating the analytical heterogeneity often seen in early-generation ADCs.

Molecule Profile
Common Name: Methyl-PEG2-Propionic Acid Linker (Heterobifunctional)

CAS: 2089292-48-6[5]
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Formula: C9H16O6[5]

Molecular Weight: 220.22 g/mol

Functional Logic:

Free Carboxylic Acid (-COOH): Ready for immediate activation (e.g., NHS-ester) and

conjugation to amine-bearing payloads or antibodies.

Methyl Ester (-COOCH₃): Acts as a protecting group for the second carboxyl moiety. It

remains inert during the first conjugation step and is subsequently hydrolyzed

(deprotected) to reveal a second reactive site.

PEG2 Spacer: Provides a short, hydrophilic bridge (~10 Å) to mask the hydrophobicity of

cytotoxic payloads (e.g., PBDs, Auristatins) without introducing excessive steric bulk.

Strategic Application: The "Stepwise Assembly"
Workflow
This linker is best utilized in a Linker-Drug first strategy. The asymmetry (Acid vs. Ester) allows

researchers to attach the linker to the cytotoxic payload before conjugating to the antibody. This

prevents antibody aggregation and allows for rigorous purification of the small-molecule Drug-

Linker complex.
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Caption: Stepwise assembly of an ADC using the heterobifunctional properties of the PEG2-

propionic acid linker.

Experimental Protocols
Protocol A: Activation of the Free Acid (NHS Ester
Formation)
Objective: Convert the free carboxylic acid end into an N-hydroxysuccinimide (NHS) ester for

reaction with an amine-containing payload.[6]

Reagents:

Linker (CAS: 2089292-48-6)[5]

N-Hydroxysuccinimide (NHS)[6]

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl)

Solvent: Dry Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

Dissolution: Dissolve 100 mg (0.45 mmol) of the linker in 2 mL of dry DCM under nitrogen

atmosphere.

Reagent Addition: Add NHS (1.2 eq, 0.54 mmol) followed by EDC·HCl (1.5 eq, 0.68 mmol).

Reaction: Stir the mixture at Room Temperature (RT) for 4–12 hours. Monitor via TLC (stain

with KMnO₄) or LC-MS. The acid peak should disappear, replaced by the NHS-ester mass

(+97 Da).

Work-up:

Dilute with DCM (20 mL).

Wash with 0.1 M HCl (to remove excess EDC/urea) followed by Brine.
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Dry over Na₂SO₄, filter, and concentrate in vacuo.

Storage: The resulting oil/solid (NHS-Linker-Ester) is moisture-sensitive. Use immediately or

store at -20°C under argon.

Protocol B: Conjugation to Cytotoxic Payload (Amine-
Reactive)
Objective: Attach the activated linker to a payload (e.g., MMAE, Doxorubicin) containing a

primary or secondary amine.

Procedure:

Setup: Dissolve the Payload (1.0 eq) and the Activated Linker from Protocol A (1.2 eq) in

anhydrous DMF.

Base: Add Diisopropylethylamine (DIPEA, 2.0 eq) to act as a proton scavenger.

Incubation: Stir at RT for 2–6 hours.

Purification: Purify the Linker-Payload-Ester intermediate using Reverse-Phase Preparative

HPLC (C18 column, Water/Acetonitrile gradient + 0.1% Formic Acid).

Validation: Confirm mass via ESI-MS. The methyl ester signal (-COOCH₃) must be present.

Protocol C: Methyl Ester Deprotection (Hydrolysis)
Objective: Hydrolyze the methyl ester protecting group to regenerate the carboxylic acid for

antibody attachment.[6]

Procedure:

Solubilization: Dissolve the Linker-Payload-Ester intermediate in a mixture of THF/Water (2:1

v/v).

Hydrolysis: Add Lithium Hydroxide (LiOH, 2.5 eq).

Note: LiOH is preferred over NaOH for sensitive payloads due to milder conditions.
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Monitoring: Stir at 0°C to RT. Monitor closely by LC-MS (typically 30–90 mins). Look for the

loss of the methyl group (-14 Da shift).

Quenching: Once complete, carefully acidify to pH ~5–6 using 1 M HCl or Acetic Acid.

Isolation: Extract into Ethyl Acetate or purify directly via HPLC. This yields the Linker-

Payload-Acid.

Protocol D: Final Bioconjugation to Antibody
Objective: Conjugate the Linker-Payload-Acid to the Antibody (Lysine residues).

Reagents:

Monoclonal Antibody (mAb) in PBS (pH 7.4).

Activation Reagents: EDC/Sulfo-NHS.

Procedure:

Activation: React the Linker-Payload-Acid (10–20 eq relative to mAb) with EDC (40 eq) and

Sulfo-NHS (40 eq) in DMF/Buffer for 15 mins to create the in situ active ester.

Conjugation: Add the activated Linker-Payload mixture to the mAb solution (adjusted to pH

8.0 with Bicarbonate buffer). Final organic solvent concentration should be <10% to prevent

mAb precipitation.

Incubation: Incubate at RT for 1 hour or 4°C overnight.

Purification: Remove excess small molecules using a Desalting Column (PD-10) or

Tangential Flow Filtration (TFF) into formulation buffer (e.g., Histidine/Trehalose pH 6.0).

Quality Control & Troubleshooting
Analytical Specifications
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Test Method Acceptance Criteria

Drug-to-Antibody Ratio (DAR) HIC-HPLC or LC-MS (Q-TOF)
Target 3.5–4.0 (for Lysine) or

2.0/4.0 (Cysteine)

Aggregation SEC-HPLC
< 5% High Molecular Weight

species

Free Drug RP-HPLC < 1% Unconjugated Payload

Endotoxin LAL Assay < 0.1 EU/mg

Troubleshooting Guide
Issue Probable Cause Solution

Low Conjugation Yield Hydrolysis of NHS ester

Ensure buffers are amine-free

(no Tris) and anhydrous

solvents are used for

activation.

Payload Precipitation Linker too hydrophobic

The PEG2 spacer may be too

short for very hydrophobic

payloads (e.g., PBDs).

Consider switching to a PEG4

analog if solubility fails.

Incomplete Ester Hydrolysis Steric hindrance

Increase temperature to 30°C

or switch to NaOH (if payload

tolerates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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